molecular formula C16H19NOS B262459 N-{2-[(4-methoxyphenyl)sulfanyl]benzyl}-N,N-dimethylamine

N-{2-[(4-methoxyphenyl)sulfanyl]benzyl}-N,N-dimethylamine

Cat. No. B262459
M. Wt: 273.4 g/mol
InChI Key: QPEXKHAYIOIQOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{2-[(4-methoxyphenyl)sulfanyl]benzyl}-N,N-dimethylamine, commonly known as MMB-Chminaca, is a synthetic cannabinoid that was first synthesized in 2014. It is a potent agonist of the cannabinoid receptors and has been used extensively in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

The mechanism of action of MMB-Chminaca involves its binding to the cannabinoid receptors in the body. Specifically, it binds to the CB1 and CB2 receptors, which are located throughout the body and are involved in a variety of physiological processes. Once bound to these receptors, MMB-Chminaca activates them, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of MMB-Chminaca are similar to those of other cannabinoids. It has been found to have analgesic, anti-inflammatory, and antipsychotic properties, as well as the ability to induce a state of relaxation and euphoria. Additionally, it has been found to have neuroprotective effects and may be useful in the treatment of various neurological conditions.

Advantages and Limitations for Lab Experiments

The advantages of using MMB-Chminaca in lab experiments include its potency and selectivity for the cannabinoid receptors, which allows researchers to study the effects of cannabinoids on the body in a controlled and precise manner. However, its use is also limited by its potential for abuse and its status as a controlled substance in many jurisdictions.

Future Directions

There are many future directions for research involving MMB-Chminaca. One area of interest is the development of new treatments for various medical conditions, including pain, inflammation, and neurological disorders. Additionally, researchers are interested in studying the long-term effects of MMB-Chminaca use and its potential for abuse. Finally, there is a need for further research into the biochemical and physiological effects of MMB-Chminaca and other cannabinoids, in order to better understand their mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of MMB-Chminaca involves the use of various chemicals and reagents, including 4-methoxybenzyl chloride, thioanisole, and dimethylamine. The process involves several steps, including the formation of the benzyl chloride intermediate, which is then reacted with thioanisole to form the thioether intermediate. The final step involves the reaction of the thioether intermediate with dimethylamine to form MMB-Chminaca.

Scientific Research Applications

MMB-Chminaca has been used extensively in scientific research to study the effects of cannabinoids on the body. It has been found to be a potent agonist of the cannabinoid receptors, which are involved in a variety of physiological processes, including pain sensation, appetite, and mood regulation. Researchers have used MMB-Chminaca to study the effects of cannabinoids on these processes and to develop new treatments for various medical conditions.

properties

Product Name

N-{2-[(4-methoxyphenyl)sulfanyl]benzyl}-N,N-dimethylamine

Molecular Formula

C16H19NOS

Molecular Weight

273.4 g/mol

IUPAC Name

1-[2-(4-methoxyphenyl)sulfanylphenyl]-N,N-dimethylmethanamine

InChI

InChI=1S/C16H19NOS/c1-17(2)12-13-6-4-5-7-16(13)19-15-10-8-14(18-3)9-11-15/h4-11H,12H2,1-3H3

InChI Key

QPEXKHAYIOIQOH-UHFFFAOYSA-N

SMILES

CN(C)CC1=CC=CC=C1SC2=CC=C(C=C2)OC

Canonical SMILES

CN(C)CC1=CC=CC=C1SC2=CC=C(C=C2)OC

Origin of Product

United States

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